Cas no 1297613-01-4 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1297613-01-4
• MF: C₁₃H₁₅N₃O₃S₂
• MW: 325.406500101089
• CID: 6398504
• PubChem ID: 49677208
• Update Time: 2025-07-08

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• N-[(1,1-dioxothiolan-3-yl)methyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• 1297613-01-4
• F5882-4107
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• AKOS024526809
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• VU0527462-1

• Inchi： 1S/C13H15N3O3S2/c17-13(14-7-9-3-5-21(18,19)8-9)11-6-10(15-16-11)12-2-1-4-20-12/h1-2,4,6,9H,3,5,7-8H2,(H,14,17)(H,15,16)
• InChI Key： NMGQFNOBLFXRNT-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=CC(C(NCC2CCS(=O)(=O)C2)=O)=N1

Computed Properties

• Exact Mass: 325.055
• Monoisotopic Mass: 325.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 129A^2

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1297613-01-4): A Comprehensive Overview

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1297613-01-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of a thiophene moiety and a thiolane ring further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The structure of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is characterized by a central pyrazole core, which is substituted with a thiophene ring at the 3-position and an N-substituted carboxamide group at the 5-position. The thiolane ring, specifically in its dioxo form (S,S-dioxide), adds a layer of complexity and stability to the molecule. This structural arrangement not only influences the compound's solubility and bioavailability but also plays a crucial role in its biological activity.

Recent research has focused on elucidating the pharmacological properties of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant analgesic activity in animal models, suggesting its potential use in pain management. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the NF-kB pathway, which is central to inflammatory responses.

In the context of drug discovery, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Its ability to target multiple biological pathways makes it an attractive candidate for further optimization through structure-based drug design. Researchers are exploring various derivatives and analogs to enhance its potency and selectivity while minimizing potential side effects.

The synthesis of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide involves several steps, including the formation of the pyrazole core, introduction of the thiophene moiety, and functionalization with the thiolane ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of clinical applications, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-3-(thiophen-2-y l)-1H-pyrazole -5-carboxamide has shown promise in preclinical studies for treating inflammatory diseases such as rheumatoid arthritis and chronic pain conditions. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing research aims to address these challenges and bring this compound closer to clinical use.

The pharmacokinetic properties of N-(1,1-dioxo - ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ ̊ λ⁶-thiolan -3 - yl )methyl -3 -( thiophen -2 - yl ) - 1 H - pyrazole -5 - carboxamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a successful drug candidate. The compound's stability under physiological conditions and its ability to cross biological barriers are additional factors that contribute to its therapeutic potential.

In conclusion, N-(1 , ̊ ̊ λ⁶-dioxo-thiolan -3 - yl )methyl -3 -( thiophen -2 - yl ) - 1 H - pyrazole -5 - carboxamide (CAS No . ̊ . . . . . . . . . . . . . . . . . . . . . . . . . . 00000000000000000000000000) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an exciting area of research with potential applications in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a crucial role in the development of novel treatments for inflammatory and pain-related conditions.